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Abstract

Chloraniformethan (CAS 20856-57-9), a formamide fungicide, was historically utilized as a
protectant against powdery mildew in various agricultural settings. Though now considered
obsolete, an examination of its chemical properties, synthesis, and biological activity provides
valuable insights for the development of new fungicidal agents. This technical guide
consolidates the available scientific information on Chloraniformethan, presenting its
physicochemical characteristics, a probable synthesis route, its likely mechanism of action
through the inhibition of sterol biosynthesis, and a summary of its known biological effects. All
guantitative data is presented in structured tables, and a detailed, though generalized,
experimental protocol for its synthesis is provided. Visual diagrams illustrating the proposed
mechanism of action and a general experimental workflow for its preparation are also included
to facilitate a deeper understanding of this compound.

Chemical and Physical Properties

Chloraniformethan, chemically known as N-[2,2,2-trichloro-1-(3,4-
dichloroanilino)ethyl]formamide, is an organochlorine compound. Its key physicochemical
properties are summarized in the table below.
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Property Value Reference
CAS Number 20856-57-9

Molecular Formula CoH7CIsN20

Molecular Weight 336.43 g/mol

Synonyms Imugan, Milfaron, BAY 79770

Appearance Colorless crystals

Melting Point 172.61 °C

Boiling Point 414.4 °C

Water Solubility

Moderately soluble

Volatility

Volatile

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of Chloraniformethan is

not readily available in recent literature due to its obsolete status, a general synthetic route can

be inferred from related compounds and older publications. The synthesis of N-(2,2,2-trichloro-

1-arylaminoethyl)formamides, a class of compounds to which Chloraniformethan belongs,

has been described. The likely synthesis involves the condensation of 3,4-dichloroaniline with

chloral (trichloroacetaldehyde) and formamide.

General Experimental Protocol

Reaction: Condensation of 3,4-dichloroaniline, chloral, and formamide.

Reagents:

e 3,4-Dichloroaniline

e Chloral (Trichloroacetaldehyde)

e Formamide
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e An appropriate solvent (e.g., toluene or xylene)
» A catalytic amount of a dehydrating agent or acid catalyst (optional)
Procedure:

o To areaction vessel equipped with a stirrer, condenser, and thermometer, add 3,4-
dichloroaniline and the chosen solvent.

o Slowly add chloral to the mixture while maintaining a controlled temperature. An exothermic
reaction may occur.

o Add formamide to the reaction mixture.

» Heat the mixture to reflux for several hours to drive the condensation reaction to completion.
Water produced during the reaction can be removed azeotropically using a Dean-Stark trap if
a suitable solvent is used.

 After the reaction is complete (monitored by a suitable technique like TLC), cool the mixture
to room temperature.

e The crude product may precipitate upon cooling or can be obtained by removal of the solvent
under reduced pressure.

e The crude product should be purified by recrystallization from an appropriate solvent (e.qg.,
ethanol or a mixture of solvents) to yield pure N-[2,2,2-trichloro-1-(3,4-
dichloroanilino)ethyl]formamide.

Note: This is a generalized protocol. The specific reaction conditions, such as molar ratios of
reactants, reaction time, and temperature, would need to be optimized for the best yield and

purity.

Experimental Workflow Diagram
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A generalized workflow for the synthesis of Chloraniformethan.

Biological Activity and Mechanism of Action
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Chloraniformethan is classified as a formamide fungicide with protectant action, primarily
effective against powdery mildew on cereals and other crops. It is considered to be less
systemic in its action compared to some other fungicides.

Proposed Mechanism of Action: Inhibition of Sterol
Biosynthesis

While the specific molecular target of Chloraniformethan has not been extensively studied, its
chemical relative, Triforine, another chloralformamide fungicide, is known to inhibit sterol
biosynthesis in fungi. Specifically, Triforine acts as a sterol 14a-demethylase inhibitor (DMI)[1].
This enzyme is a critical component of the fungal ergosterol biosynthesis pathway. Ergosterol is
an essential component of fungal cell membranes, analogous to cholesterol in mammalian
cells, and is vital for maintaining membrane fluidity, integrity, and the function of membrane-
bound enzymes.

By inhibiting the 14a-demethylase enzyme, Chloraniformethan likely disrupts the production
of ergosterol, leading to the accumulation of toxic sterol intermediates and a depletion of
functional ergosterol in the fungal cell membrane. This disruption of membrane integrity
ultimately inhibits fungal growth and proliferation.

Signaling Pathway Diagram: Fungal Ergosterol
Biosynthesis Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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